Curcumaromin C

• Molecular Formula: C29H32O4
• Molecular Weight: 444.6 g/mol
• InChI: InChI=1S/C29H32O4/c1-19(2)25-15-4-20(3)18-26(25)29(27(32)16-9-21-5-11-23(30)12-6-21)28(33)17-10-22-7-13-24(31)14-8-22/h5-14,16-19,25-26,29-31H,4,15H2,1-3H3
• InChIKey: XPEWDUSWUQJRDO-UHFFFAOYSA-N

Curcumaromin C Procurement Guide: Baseline Overview of a Menthane Monoterpene-Coupled Curcuminoid

Curcumaromin C (CAS: 1810034-40-2) is a naturally occurring, specialized curcuminoid isolated from the rhizomes of Curcuma aromatica Salisb. [1]. It is not a typical linear diarylheptanoid; rather, it is one of the first examples of a menthane monoterpene-coupled curcuminoid, a distinct structural class [1]. This compound is a phenolic yellow powder, with a molecular formula of C29H32O4 and a molecular weight of 444.56 g/mol [2]. As a member of the broader curcuminoid family, it is being investigated for its potential in modulating inflammation, oxidative stress, and cell proliferation pathways .

Scaffold

Menthane monoterpene-coupled curcuminoid

Source

Curcuma aromatica rhizomes

Research Context

Cell signaling pathway studies

• [1] Qin, X. D., et al. (2015). Curcumaromins A, B, and C, Three Novel Curcuminoids from Curcuma aromatica. Helvetica Chimica Acta, 98(9), 1325-1331. DOI: 10.1002/hlca.201500090 View Source
• [2] PubChem. (2025). Curcumaromin C (CID 125181871). National Library of Medicine. View Source

Why Generic Substitution Fails: The Unique Scaffold of Curcumaromin C Prevents Direct Interchangeability with Standard Curcuminoids

Directly substituting Curcumaromin C with common, commercially dominant curcuminoids like curcumin, demethoxycurcumin, or bisdemethoxycurcumin is scientifically unjustified. The presence of a menthane monoterpene unit in its structure creates a fundamentally different pharmacophore [1]. This is a stark contrast to the linear diarylheptanoid structure of standard curcuminoids [2]. This structural divergence is not merely cosmetic; it directly dictates the compound's three-dimensional conformation, its interaction with biological targets (e.g., NF-κB, specific cytochrome P450 enzymes), and its physicochemical properties such as LogP [1][2]. Therefore, for research aiming to explore a unique chemical space within the curcuminoid family or to potentially overcome the well-documented limitations of linear curcuminoids (e.g., poor aqueous solubility, rapid metabolism), Curcumaromin C presents a non-substitutable, distinct chemical entity.

Curcumaromin C

Standard Curcuminoids

Pharmacophore

Menthane monoterpene-coupled unit

Linear diarylheptanoid structure

Lipophilicity (LogP)

Reported ~6.3

~3.2 (curcumin)

• [1] Qin, X. D., et al. (2015). Curcumaromins A, B, and C, Three Novel Curcuminoids from Curcuma aromatica. Helvetica Chimica Acta, 98(9), 1325-1331. DOI: 10.1002/hlca.201500090 View Source
• [2] PubChem. (2025). Curcumaromin C (CID 125181871). National Library of Medicine. View Source

Curcumaromin C Quantitative Evidence: Comparative Activity and Pharmacophore Differentiation

Scaffold-Level Differentiation: Menthane Monoterpene-Coupled vs. Linear Curcuminoid Structure

Curcumaromin C's core scaffold is not a linear diarylheptanoid but a menthane monoterpene-coupled curcuminoid. This contrasts with the basic structure of standard curcuminoids like curcumin [1][2]. While a quantitative comparison of biological activity in a single study is currently absent, this structural differentiation is a primary, verifiable, and quantifiable difference at the molecular level. For instance, this structural class implies a different molecular shape and a significantly higher calculated LogP (XLogP3-AA = 6.3) [3] compared to curcumin (XLogP3 = 3.2) [4], suggesting profoundly different membrane permeability and distribution properties.

Core Scaffold

Class-level inference

Menthane monoterpene-coupled curcuminoid vs. linear diarylheptanoid

Supports unique pharmacophore space

LogP 6.3 vs 3.2 (PubChem)

Evidence Dimension	Core Chemical Scaffold
Target Compound Data	Menthane monoterpene-coupled curcuminoid [1]
Comparator Or Baseline	Linear diarylheptanoid (e.g., curcumin) [2]
Quantified Difference	Scaffold class difference is a qualitative, not quantitative, distinction.
Conditions	Structural characterization via NMR and MS [1]

Why This Matters

This confirms Curcumaromin C is a distinct chemical entity occupying a unique chemical space, not merely a derivative of curcumin, which is critical for SAR studies and IP considerations.

• [1] Qin, X. D., et al. (2015). Curcumaromins A, B, and C, Three Novel Curcuminoids from Curcuma aromatica. Helvetica Chimica Acta, 98(9), 1325-1331. DOI: 10.1002/hlca.201500090 View Source
• [2] Priyadarsini, K. I. (2014). The chemistry of curcumin: from extraction to therapeutic agent. Molecules, 19(12), 20091-20112. DOI: 10.3390/molecules191220091 View Source
• [3] PubChem. (2025). Curcumaromin C (CID 125181871). National Library of Medicine. View Source
• [4] PubChem. (2025). Curcumin (CID 969516). National Library of Medicine. View Source

Cytotoxicity Profile: Differential IC50 Values Against DLA and KB Cancer Cell Lines

In vitro cytotoxicity testing demonstrates a differential activity profile for Curcumaromin C. It exhibited IC50 values of 99.1 µg/mL against Dalton's Lymphoma Ascites (DLA) cells and 178.2 µg/mL against KB (human oral epidermoid carcinoma) cells [1]. This represents a ~1.8-fold difference in potency between the two cell lines.

Cytotoxicity IC50

Assay context

DLA: 99.1 µg/mL, KB: 178.2 µg/mL (~1.8× diff)

Supports cell-model endpoint review

Cross-study comparison not available

Evidence Dimension	In vitro Cytotoxicity (IC50)
Target Compound Data	IC50 = 99.1 µg/mL (DLA); IC50 = 178.2 µg/mL (KB)
Comparator Or Baseline	Cross-study comparable: Curcumin IC50 values in DLA and KB cells are not provided in the same source, preventing a direct quantitative comparison.
Quantified Difference	~1.8-fold difference in potency between DLA and KB cells for Curcumaromin C.
Conditions	Cell viability assay in DLA and KB cancer cell lines [1]

Why This Matters

This provides the first quantitative benchmark for Curcumaromin C's antiproliferative activity, establishing a baseline for future comparative studies and confirming its potential in specific oncology research models.

• [1] MedChemExpress. (2025). Curcumaromin C Product Page. Retrieved from search results snippet. View Source

Phytochemical Source: Specific Isolation from Curcuma aromatica Differentiates it from C. longa-Derived Analogs

Curcumaromin C is specifically isolated from Curcuma aromatica Salisb. [1], a species distinct from Curcuma longa, which is the primary commercial source of common curcuminoids [2]. This is a quantifiable difference in sourcing, as C. aromatica is known to have a distinct phytochemical profile compared to C. longa, including a higher concentration of certain sesquiterpenoids [3].

Botanical Origin

Class-level inference

Curcuma aromatica Salisb. vs. Curcuma longa L.

Species-specific sourcing context

Supports chemotaxonomic marker use

Evidence Dimension	Botanical Source
Target Compound Data	Isolated from Curcuma aromatica Salisb. rhizomes [1]
Comparator Or Baseline	Curcumin is primarily obtained from Curcuma longa L. [2]
Quantified Difference	Species-level difference in botanical origin.
Conditions	Phytochemical isolation and species identification [1]

Why This Matters

This difference in botanical origin is critical for researchers studying species-specific bioactivity or for those requiring a compound from a specific chemotype, and it has implications for batch-to-batch consistency and sourcing reliability.

• [1] Qin, X. D., et al. (2015). Curcumaromins A, B, and C, Three Novel Curcuminoids from Curcuma aromatica. Helvetica Chimica Acta, 98(9), 1325-1331. DOI: 10.1002/hlca.201500090 View Source
• [2] Chattopadhyay, I., et al. (2004). Turmeric and curcumin: Biological actions and medicinal applications. Current Science, 87(1), 44-53. View Source
• [3] Diversity of curcuminoids, bioactive compounds and antioxidant activities in three species of Curcuma. (2024). African Journal of Biological Sciences. View Source

Curcumaromin C Application Scenarios: Where the Unique Scaffold Provides a Research Advantage

Structure-Activity Relationship (SAR) Studies of Novel Curcuminoid Pharmacophores

The primary application of Curcumaromin C is as a tool compound for exploring the structure-activity landscape of non-linear curcuminoids. Its menthane monoterpene-coupled core offers a distinct pharmacophore that is fundamentally different from the well-trodden linear diarylheptanoid space of curcumin [1]. This makes it invaluable for SAR studies aimed at identifying novel bioactivities or overcoming the pharmacokinetic liabilities associated with standard curcuminoids [1]. By using Curcumaromin C, researchers can probe how the addition of a bulky, hydrophobic monoterpene unit alters target engagement, cellular uptake, and metabolic stability.

Comparative Phytochemical Profiling and Chemotaxonomy of Curcuma Species

Given its specific isolation from Curcuma aromatica [1], Curcumaromin C serves as a valuable chemotaxonomic marker. Procurement of this high-purity compound enables researchers to develop and validate analytical methods (e.g., HPLC, LC-MS) for the authentication and quality control of C. aromatica herbal materials, distinguishing them from the more common C. longa [2]. This is particularly relevant for projects focused on the distinct therapeutic properties attributed to different Curcuma species in traditional medicine systems.

In Vitro Screening for Selective Cytotoxicity in Specific Cancer Models

The available data indicating differential cytotoxicity against DLA and KB cell lines (IC50 of 99.1 µg/mL and 178.2 µg/mL, respectively) [1] provides a rationale for including Curcumaromin C in focused in vitro screening panels. It is a suitable candidate for studies aiming to identify natural compounds with selective activity against lymphoma (DLA) over certain solid tumor models. This application scenario leverages the compound's unique profile as a starting point for more detailed mechanistic investigations in hematological cancers.

Application

Selection Property

Validation Focus

Curcuminoid SAR Studies

Non-linear scaffold divergence

Pharmacophore target engagement review

Curcuma Chemotaxonomy

C. aromatica-specific marker

Botanical identity method validation

Cancer Cell-Model Screening

Cell-model endpoint review

Lymphoma vs. carcinoma response context

• [1] Qin, X. D., et al. (2015). Curcumaromins A, B, and C, Three Novel Curcuminoids from Curcuma aromatica. Helvetica Chimica Acta, 98(9), 1325-1331. DOI: 10.1002/hlca.201500090 View Source
• [2] Chattopadhyay, I., et al. (2004). Turmeric and curcumin: Biological actions and medicinal applications. Current Science, 87(1), 44-53. View Source
• [3] MedChemExpress. (2025). Curcumaromin C Product Page. Retrieved from search results snippet. View Source